Cas no 52321-10-5 (3-Benzyl-8-methyl-3,8-diazabicyclo[3.2.1]octane dihydrochloride)

3-Benzyl-8-methyl-3,8-diazabicyclo[3.2.1]octane dihydrochloride is a bicyclic amine derivative with a rigid molecular structure, offering potential utility in pharmaceutical and chemical research. Its diazabicyclo[3.2.1]octane core provides steric constraint, which may enhance binding selectivity in receptor studies. The benzyl and methyl substituents contribute to lipophilicity and structural diversity, making it a candidate for medicinal chemistry applications. The dihydrochloride salt form ensures improved solubility and stability for handling in aqueous systems. This compound is suitable for use as a synthetic intermediate or as a scaffold in the development of bioactive molecules, particularly in neurological or receptor-targeted research.

3-Benzyl-8-methyl-3,8-diazabicyclo[3.2.1]octane dihydrochloride structure

52321-10-5 structure

Product Name:3-Benzyl-8-methyl-3,8-diazabicyclo[3.2.1]octane dihydrochloride

CAS No:52321-10-5

MF:C₁₄H₂₂Cl₂N₂

MW:289.243881702423

CID:936737

PubChem ID:50896418

Update Time:2025-10-18

3-Benzyl-8-methyl-3,8-diazabicyclo[3.2.1]octane dihydrochloride Chemical and Physical Properties

Names and Identifiers

- 3-Benzyl-8-methyl-3,8-diazabicyclo[3.2.1]octane dihydrochloride
- 3-benzyl-8-methyl-3,8-diazabicyclo[3.2.1]octane,hydrochloride
- AKOS005167147
- 3-benzyl-8-methyl-3,8-diazabicyclo[3.2.1]octane;dihydrochloride
- 52321-10-5
- Inchi： 1S/C14H20N2.2ClH/c1-15-13-7-8-14(15)11-16(10-13)9-12-5-3-2-4-6-12;;/h2-6,13-14H,7-11H2,1H3;2*1H
- InChI Key： NLZQZGPPOVSFEB-UHFFFAOYSA-N
- SMILES： Cl.Cl.N1(C)C2CN(CC3C=CC=CC=3)CC1CC2

Computed Properties

Exact Mass: 216.1628
Monoisotopic Mass: 288.1160041g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 221
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 6.5Å²

Experimental Properties

PSA: 6.48
LogP: 2.64280

3-Benzyl-8-methyl-3,8-diazabicyclo[3.2.1]octane dihydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019140521-1g	3-Benzyl-8-methyl-3,8-diazabicyclo[3.2.1]octane dihydrochloride	52321-10-5	95%	1g	$1349.92	2023-09-01
Chemenu	CM200839-1g	3-benzyl-8-methyl-3,8-diazabicyclo[3.2.1]octane dihydrochloride	52321-10-5	95%	1g	$1512	2021-08-05
Chemenu	CM200839-1g	3-benzyl-8-methyl-3,8-diazabicyclo[3.2.1]octane dihydrochloride	52321-10-5	95%	1g	$1512	2024-07-15

3-Benzyl-8-methyl-3,8-diazabicyclo[3.2.1]octane dihydrochloride Related Literature

1. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
2. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
3. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
4. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
5. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331

Additional information on 3-Benzyl-8-methyl-3,8-diazabicyclo[3.2.1]octane dihydrochloride

3-Benzyl-8-methyl-3,8-diazabicyclo[3.2.1]octane dihydrochloride (CAS No: 52321-10-5)

Introduction to 3-Benzyl-8-methyl-3,8-diazabicyclo[3.2.1]octane dihydrochloride

3-Benzyl-8-methyl-3,8-diazabicyclo[3.2.1]octane dihydrochloride, commonly referenced by its CAS number 52321-10-5, is a complex organic compound with a unique bicyclic structure. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug development and material science. The molecule consists of a bicyclo[3.2.1]octane framework with two nitrogen atoms at positions 3 and 8, substituted with a benzyl group at position 3 and a methyl group at position 8, further complexed with two hydrochloric acid molecules.

Structural Analysis and Synthesis

The synthesis of 52321-10-5 involves a multi-step process that typically begins with the preparation of the bicyclic core. Recent advancements in synthetic methodology have enabled more efficient routes to construct the bicyclo[3.2.1]octane system, often utilizing ring-closing metathesis or other catalytic techniques. The substitution pattern at positions 3 and 8 is critical for determining the compound's reactivity and biological activity.

Chemical Properties and Stability

Studies have shown that 52321-10-5 exhibits good stability under standard laboratory conditions, though it may degrade under harsh acidic or basic environments. The compound's solubility in various solvents has been extensively characterized, making it suitable for use in both aqueous and organic reaction media.

Applications in Pharmacology and Drug Discovery

Recent research has highlighted the potential of 52321-10-5 as a lead compound in drug discovery efforts targeting various therapeutic areas, including central nervous system disorders and cancer therapy. The compound's unique structure allows for interactions with specific biological targets, such as G-protein coupled receptors (GPCRs) or enzyme active sites.

Mechanism of Action and Bioavailability

Preliminary studies suggest that 52321-10-5 may exert its effects through modulation of ion channels or receptor signaling pathways. Its bioavailability has been evaluated in preclinical models, demonstrating moderate absorption rates when administered orally.

Toxicological Profile and Safety Considerations

Toxicological assessments indicate that 52321-10-5 has a favorable safety profile at therapeutic doses, though further long-term studies are required to fully characterize its toxicity potential.

Conclusion: Future Directions for CAS No: 52321-10-5 Research

The ongoing exploration of CAS No: 52321-10-5, or dihydrochloride, continues to uncover new insights into its chemical properties and biological functions. As research progresses, this compound holds promise as a valuable tool in advancing therapeutic development and understanding complex biological systems.